Cas no 1804694-89-0 (Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate)

• Product Name: Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate
• CAS No: 1804694-89-0
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4878998
• Update Time: 2025-06-09

Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-10(17)4-7-6(5-14)9(16(18)19)3-8(15-7)11(12)13/h3,11H,2,4H2,1H3
• InChI Key： ILBQGPXFMSUWNP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)C(CC(=O)OCC)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate

Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate (CAS No. 1804694-89-0): A Comprehensive Overview

Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate (CAS No. 1804694-89-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and agrochemicals. The unique combination of functional groups, including the cyano, difluoromethyl, and nitro substituents, makes it a versatile intermediate in synthetic chemistry.

The Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate molecule exhibits a pyridine core, which is a fundamental scaffold in medicinal chemistry due to its prevalence in biologically active molecules. The presence of the cyano group at the 3-position and the difluoromethyl group at the 6-position introduces electron-withdrawing effects that can modulate the reactivity and electronic properties of the molecule. Additionally, the nitro group at the 4-position further enhances its potential as a synthetic building block.

Recent advancements in synthetic methodologies have enabled more efficient and scalable preparations of this compound. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations to optimize its synthesis. These methods not only improve yield but also minimize byproduct formation, making the process more environmentally friendly and cost-effective.

The pharmacological significance of Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate stems from its ability to interact with various biological targets. Studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making them attractive candidates for anti-inflammatory drug development. Furthermore, the electron-withdrawing nature of the substituents can enhance binding affinity to biological targets, potentially leading to more potent therapeutic effects.

In the realm of agrochemicals, Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate has been explored as a precursor for novel pesticides and herbicides. Its structural features contribute to its efficacy in disrupting metabolic pathways in pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable agrochemical solutions that minimize ecological impact.

The compound's potential extends beyond pharmaceuticals and agrochemicals into materials science. The unique electronic properties conferred by its substituents make it a candidate for use in organic electronic devices, such as light-emitting diodes (LEDs) and photovoltaic cells. Ongoing research is investigating its suitability as a component in conductive polymers and other advanced materials.

One of the most exciting aspects of Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate is its role in drug discovery pipelines. Researchers are increasingly utilizing computational modeling and high-throughput screening to identify promising scaffolds for new drugs. This compound's structural complexity makes it an ideal candidate for virtual screening campaigns aimed at identifying lead compounds for further optimization.

The synthesis of derivatives of Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate has also led to novel insights into reaction mechanisms and synthetic strategies. For instance, studies have highlighted the importance of regioselective functionalization in achieving desired products with high purity. These findings not only advance synthetic chemistry but also provide valuable knowledge for designing other complex molecules.

As our understanding of biological systems continues to evolve, so does our appreciation for the role of heterocyclic compounds like Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate. Emerging research suggests that modifications to this scaffold can lead to compounds with enhanced bioavailability and reduced side effects. Such developments are crucial for improving patient outcomes in clinical settings.

The industrial production of Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate is another area where innovation is driving progress. Manufacturers are adopting green chemistry principles to minimize waste and energy consumption during synthesis. Techniques such as flow chemistry and continuous manufacturing are being explored to enhance efficiency and sustainability.

In conclusion, Ethyl 3-cyano-6-(difluoromethyl)-4-nitropyridine-2-acetate (CAS No. 1804694-89-0) represents a significant advancement in synthetic chemistry with broad applications across multiple industries. Its unique structural features make it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing global challenges in health and sustainability.